6,8-Dichloro-4 methoxy-quinazoline
Overview
Description
6,8-Dichloro-4 methoxy-quinazoline is a useful research compound. Its molecular formula is C9H6Cl2N2O and its molecular weight is 229.06 g/mol. The purity is usually 95%.
BenchChem offers high-quality 6,8-Dichloro-4 methoxy-quinazoline suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6,8-Dichloro-4 methoxy-quinazoline including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimicrobial and Antitumor Activity
6,8-Dichloro-4 methoxy-quinazoline derivatives have been studied for their potential in antimicrobial and antitumor activities. A study by Gupta & Chaudhary (2012) discusses the synthesis of Thiazolo and Thiazino Benzo[h]Quinazolines, which showed promising antimicrobial activities. Additionally, Yan, Huang, & Zhang (2013) synthesized and characterized 4-(3′-Chlorophenylamino)-6-Methoxy Quinazoline Derivatives, indicating their potential in antitumor activity.
Insecticidal Properties
Research by Wu et al. (2014) explored the insecticidal activity of 6,8-dichloro-quinazoline derivatives. The results indicated good insecticidal activity against Plutella xylostella, suggesting potential applications in pest control.
GABAA Receptor Modulation
A study by Guerrini et al. (2019) on Pyrazolo[1,5-a]quinazolines revealed their role as modulators of the GABAA receptor, a critical target in neuropharmacology. This research provides insights into potential therapeutic applications related to the central nervous system.
Tubulin-Polymerization Inhibition
The research by Wang et al. (2014) focused on 4-(N-Cycloamino)phenylquinazolines as inhibitors of tubulin polymerization, highlighting their potential in cancer therapy due to their cytotoxic activity and ability to disrupt microtubule formation.
Anti-Inflammatory Properties
Sun et al. (2019) conducted a study on fluorine-substituted quinazoline derivatives, which displayed significant anti-inflammatory effects. This research, found in Acta crystallographica. Section C, Structural chemistry, opens avenues for the development of new anti-inflammatory drugs.
properties
IUPAC Name |
6,8-dichloro-4-methoxyquinazoline |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6Cl2N2O/c1-14-9-6-2-5(10)3-7(11)8(6)12-4-13-9/h2-4H,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QVJUPPHBYCPSRA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC=NC2=C1C=C(C=C2Cl)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6Cl2N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
229.06 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6,8-Dichloro-4 methoxy-quinazoline | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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